Cas no 1352498-81-7 (5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide)

• Product Name: 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide
• CAS No: 1352498-81-7
• MF: C₁₃H₂₁ClN₄O₂S
• MW: 332.849440336227
• CID: 5149673
• Update Time: 2025-05-20

5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide

• Inchi： 1S/C13H21ClN4O2S/c1-3-18(4-2)21(19,20)12-10-16-9-11(14)13(12)17-7-5-15-6-8-17/h9-10,15H,3-8H2,1-2H3
• InChI Key： FBOQQRRLINTANI-UHFFFAOYSA-N
• SMILES： C1=NC=C(Cl)C(N2CCNCC2)=C1S(N(CC)CC)(=O)=O

Additional information on 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide

5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic Acid Diethylamide: A Comprehensive Overview

5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide, also known by its CAS number 1352498-81-7, is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chlorine atom, a piperazine group, and a sulfonic acid diethylamide moiety. The combination of these functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide involves a series of multi-step reactions, including nucleophilic substitution, condensation, and amidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This has made the compound more accessible for large-scale production and application studies.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials such as polymers and hybrid organic-inorganic composites. The sulfonic acid group in the molecule acts as a strong acid catalyst, facilitating polymerization reactions under mild conditions. Furthermore, the piperazine moiety introduces rigidity and flexibility into the polymer backbone, enabling the development of materials with tailored mechanical and thermal properties.

In addition to its role in materials science, 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide has also been explored for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in metallo-drug design. Recent studies have demonstrated that metal complexes derived from this compound exhibit potent anti-cancer activity, making them promising candidates for further preclinical testing.

The physical properties of this compound are equally intriguing. It exhibits a high degree of solubility in polar solvents due to the presence of ionizable groups, which facilitates its use in solution-based chemical reactions. Moreover, its thermal stability is remarkable, allowing it to withstand high temperatures during processing without degradation. These properties make it an ideal candidate for applications in high-performance materials and catalysis.

From an environmental perspective, the biodegradability and eco-friendliness of 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This aligns with current global trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 5-Chloro-4-piperazin-1-yl-pyridine-3-sulfonic acid diethylamide (CAS No: 1352498-81-) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methods and application development, positions it as a key player in future innovations within materials science and drug delivery systems. As research continues to uncover new facets of this compound's properties and capabilities, its role in advancing technology and industry will undoubtedly expand further.